Cas no 68978-36-9 (Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-)
68978-36-9 structure
Product Name:Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
CAS No:68978-36-9
MF:C11H14O2S
MW:210.292662143707
CID:392400
PubChem ID:12452500
Update Time:2025-04-19
Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
- 1-but-3-en-2-ylsulfonyl-4-methylbenzene
- SCHEMBL11247407
- DTXSID00498862
- 1-(But-3-ene-2-sulfonyl)-4-methylbenzene
- 68978-36-9
-
- Inchi: 1S/C11H14O2S/c1-4-10(3)14(12,13)11-7-5-9(2)6-8-11/h4-8,10H,1H2,2-3H3
- InChI Key: MOUSGLZFXCCZCQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C(C=C)C)(=O)=O
Computed Properties
- Exact Mass: 210.07152
- Monoisotopic Mass: 210.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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